2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfonyl)acetic acid

• IUPAC Name: 2-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfonylacetic acid
• InChI: InChI=1S/C12H15NO5S/c1-9-2-4-10(5-3-9)6-13-11(14)7-19(17,18)8-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: AZIBANNWNVAUBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CS(=O)(=O)CC(=O)O
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol
• CAS No.: 344275-44-1

Description

“2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfonyl)acetic acid” is a chemical compound with the molecular formula C12H15NO5S. It has a molecular weight of 285.316 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a sulfonyl group attached to an acetic acid molecule, with a 4-methylbenzylamino-2-oxoethyl group also attached to the sulfonyl group.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds often undergo nucleophilic substitution reactions.

Scientific Research Applications

Synthetic Applications and Chemical Reactions

• The study on the cyclization of certain sulfone compounds in the presence of bases, producing anilides of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcases the type of chemical reactions and synthetic pathways that compounds similar to "2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfonyl)acetic acid" might undergo (Ukrainets et al., 2014).
• The preparation and application of 4-sulfobenzyl esters for peptide synthesis highlight the functional role of sulfone derivatives in modifying amino acids, which could be relevant for understanding the chemical behavior and applications of "this compound" in similar contexts (Bindewald et al., 2009).

Copolymerization and Material Science

• Research on the electrochemical copolymerization of aniline and anilinesulfonic acids explores the synthesis of conducting polymers, which could be an area where derivatives of "this compound" find application, particularly in the development of new materials with specific electronic properties (Şahin et al., 2002).

Protection and Deprotection in Synthesis

• The synthesis and application of a protected glycosyl donor for carbohydrate chemistry, utilizing a sulfone group for hydroxyl protection, illustrate the protective strategies in synthetic chemistry. Such methodologies could be relevant to the use of "this compound" in complex organic syntheses (Spjut et al., 2010).